N-{2-[2-(8-hydroxy-5-methyl-2-quinolinyl)vinyl]phenyl}acetamide

• IUPAC Name: N-[2-[(E)-2-(8-hydroxy-5-methylquinolin-2-yl)ethenyl]phenyl]acetamide
• InChI: InChI=1S/C20H18N2O2/c1-13-7-12-19(24)20-17(13)11-10-16(22-20)9-8-15-5-3-4-6-18(15)21-14(2)23/h3-12,24H,1-2H3,(H,21,23)/b9-8+
• InChI Key: UDPDZUOFMXSVGK-CMDGGOBGSA-N
• Canonical SMILES: CC1=C2C=CC(=NC2=C(C=C1)O)C=CC3=CC=CC=C3NC(=O)C
• Isomeric SMILES: CC1=C2C=CC(=NC2=C(C=C1)O)/C=C/C3=CC=CC=C3NC(=O)C
• Molecular Formula: C20H18N2O2
• Molecular Weight: 318.4 g/mol

Description

N-{2-[2-(8-hydroxy-5-methyl-2-quinolinyl)vinyl]phenyl}acetamide, commonly known as HMQA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in various research fields.

Mechanism of Action

The mechanism of action of HMQA is not fully understood, but it is believed to involve the chelation of metal ions, leading to changes in fluorescence properties. It has also been suggested that HMQA may interact with proteins and other biomolecules, leading to changes in their function.
Biochemical and Physiological Effects:
HMQA has been shown to have a range of biochemical and physiological effects, including antioxidant activity and the ability to induce apoptosis in cancer cells. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using HMQA in lab experiments is its high sensitivity and selectivity for metal ions. However, one limitation is that its fluorescence properties may be affected by pH and other environmental factors, which may limit its use in certain applications.

Future Directions

There are several potential future directions for the study of HMQA. One area of research could focus on its use as a biomarker for neurodegenerative diseases, as well as its potential therapeutic applications in these conditions. Additionally, further studies could investigate the mechanisms of action of HMQA and its interactions with biomolecules in order to better understand its potential applications in scientific research.

Scientific Research Applications

HMQA has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions such as zinc and copper. It has also been studied for its potential use as a biomarker for neurodegenerative diseases such as Alzheimer's.